Cas no 100911-65-7 (heptan-3-amine hydrochloride)
heptan-3-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- heptan-3-amine hydrochloride
-
Computed Properties
- Exact Mass: 151.112777g/mol
- Monoisotopic Mass: 151.112777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 43.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 151.68g/mol
- Topological Polar Surface Area: 26Ų
heptan-3-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2010679-0.05g |
heptan-3-amine hydrochloride |
100911-65-7 | 95% | 0.05g |
$88.0 | 2023-05-03 | |
| Enamine | EN300-2010679-0.1g |
heptan-3-amine hydrochloride |
100911-65-7 | 95% | 0.1g |
$132.0 | 2023-05-03 | |
| Enamine | EN300-2010679-0.25g |
heptan-3-amine hydrochloride |
100911-65-7 | 95% | 0.25g |
$188.0 | 2023-05-03 | |
| Enamine | EN300-2010679-0.5g |
heptan-3-amine hydrochloride |
100911-65-7 | 95% | 0.5g |
$353.0 | 2023-05-03 | |
| Enamine | EN300-2010679-1.0g |
heptan-3-amine hydrochloride |
100911-65-7 | 95% | 1g |
$470.0 | 2023-05-03 | |
| Enamine | EN300-2010679-2.5g |
heptan-3-amine hydrochloride |
100911-65-7 | 95% | 2.5g |
$923.0 | 2023-05-03 | |
| Enamine | EN300-2010679-5.0g |
heptan-3-amine hydrochloride |
100911-65-7 | 95% | 5g |
$1364.0 | 2023-05-03 | |
| Enamine | EN300-2010679-10.0g |
heptan-3-amine hydrochloride |
100911-65-7 | 95% | 10g |
$2024.0 | 2023-05-03 | |
| Aaron | AR01EIRF-50mg |
heptan-3-amine hydrochloride |
100911-65-7 | 95% | 50mg |
$146.00 | 2025-02-10 | |
| Aaron | AR01EIRF-100mg |
heptan-3-amine hydrochloride |
100911-65-7 | 95% | 100mg |
$207.00 | 2025-02-10 |
heptan-3-amine hydrochloride Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on heptan-3-amine hydrochloride
Introduction to Heptan-3-amine Hydrochloride (CAS No. 100911-65-7)
Heptan-3-amine hydrochloride is a chemical compound of significant interest in the field of pharmaceutical and biochemical research. As an amine derivative, it has garnered attention due to its structural properties and potential applications in drug development. This compound, identified by the CAS number 100911-65-7, is a hydrochloride salt of heptan-3-amine, which contributes to its stability and solubility characteristics. The molecular structure of this compound consists of a seven-carbon chain with an amine group at the third carbon position, making it a valuable intermediate in organic synthesis.
The synthesis of heptan-3-amine hydrochloride involves multi-step organic reactions, typically starting from heptanal or heptanoic acid derivatives. The introduction of the amine group at the third carbon is a critical step, often achieved through nucleophilic addition or reduction reactions. The subsequent formation of the hydrochloride salt enhances the compound's pharmacokinetic properties, making it more suitable for formulation into pharmaceutical products. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in more complex chemical processes.
In recent years, heptan-3-amine hydrochloride has been explored for its potential role in medicinal chemistry. Its structural motif is reminiscent of biologically active amines, which have been widely studied for their pharmacological effects. Research has indicated that derivatives of heptan-3-amine may exhibit properties such as receptor binding affinity and enzyme inhibition. For instance, modifications to the side chain or the amine group can alter the compound's bioactivity, making it a versatile scaffold for drug discovery.
One of the most promising areas of research involving heptan-3-amine hydrochloride is its application in the development of central nervous system (CNS) drugs. Studies have suggested that certain amine derivatives can interact with neurotransmitter systems, potentially leading to novel treatments for neurological disorders. The hydrochloride form enhances membrane permeability, allowing for better absorption and distribution within the body. This property makes it an attractive candidate for oral formulations aimed at treating conditions such as depression or anxiety.
The chemical properties of heptan-3-amine hydrochloride also make it useful in biochemical assays and research tools. Its ability to serve as a precursor or intermediate allows chemists to explore new synthetic pathways and develop more complex molecules. Additionally, its stability under various conditions makes it suitable for long-term storage and repeated use in laboratory settings. Researchers often use this compound to study reaction mechanisms or to screen libraries of compounds for biological activity.
From an industrial perspective, the production of heptan-3-amine hydrochloride on an industrial scale presents both challenges and opportunities. Optimizing synthetic routes for cost-effectiveness and environmental sustainability is crucial for widespread adoption. Recent innovations in green chemistry have led to more efficient methods for producing this compound, reducing waste and energy consumption. These advancements not only improve economic feasibility but also align with global efforts to minimize environmental impact.
The pharmacological potential of heptan-3-amine hydrochloride extends beyond CNS applications. Preliminary studies have explored its effects on cardiovascular systems, where amine derivatives have shown promise in modulating blood pressure and cholesterol levels. While further research is needed to fully understand these effects, the preliminary findings suggest that this compound could be a valuable addition to therapeutic strategies targeting metabolic disorders.
In conclusion, heptan-3-amine hydrochloride (CAS No. 100911-65-7) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features and favorable physicochemical properties make it a valuable tool for synthetic chemists and medicinal researchers alike. As our understanding of biological systems continues to evolve, compounds like heptan-3-amine hydrochloride will likely play an increasingly important role in addressing complex diseases and improving patient outcomes.
100911-65-7 (heptan-3-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)